Cas no 2230804-13-2 (4-(aminomethyl)-5-methyl-2H-1,3-dioxol-2-one hydrochloride)

• Product Name: 4-(aminomethyl)-5-methyl-2H-1,3-dioxol-2-one hydrochloride
• CAS No: 2230804-13-2
• MF: C₅H₈ClNO₃
• MW: 165.574920654297
• CID: 6184879
• PubChem ID: 137965725
• Update Time: 2025-06-23

4-(aminomethyl)-5-methyl-2H-1,3-dioxol-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-5-methyl-2H-1,3-dioxol-2-one hydrochloride
• 2230804-13-2
• EN300-2009017
• 4-(aminomethyl)-5-methyl-1,3-dioxol-2-one;hydrochloride
• 4-(Aminomethyl)-5-methyl-1,3-dioxol-2-one hydrochloride
• starbld0041784

• Inchi： 1S/C5H7NO3.ClH/c1-3-4(2-6)9-5(7)8-3;/h2,6H2,1H3;1H
• InChI Key： PJJUZNMMIHFBBI-UHFFFAOYSA-N
• SMILES： Cl.O1C(=O)OC(C)=C1CN

Computed Properties

• Exact Mass: 165.0192708g/mol
• Monoisotopic Mass: 165.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų

Additional information on 4-(aminomethyl)-5-methyl-2H-1,3-dioxol-2-one hydrochloride

Research Brief on 4-(aminomethyl)-5-methyl-2H-1,3-dioxol-2-one hydrochloride (CAS: 2230804-13-2)

4-(aminomethyl)-5-methyl-2H-1,3-dioxol-2-one hydrochloride (CAS: 2230804-13-2) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting neurological and inflammatory disorders. This research brief consolidates the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential applications.

The compound's unique structure, featuring a dioxol-2-one ring and an aminomethyl group, makes it a valuable scaffold for the design of enzyme inhibitors and receptor modulators. Recent publications have demonstrated its utility in the synthesis of gamma-aminobutyric acid (GABA) analogs, which are pivotal in the treatment of epilepsy and anxiety disorders. Furthermore, its hydrochloride salt form enhances solubility and bioavailability, making it a preferred choice for pharmaceutical formulations.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's role in the development of selective COX-2 inhibitors. The study revealed that derivatives of 4-(aminomethyl)-5-methyl-2H-1,3-dioxol-2-one hydrochloride exhibited potent anti-inflammatory activity with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings underscore its potential as a lead compound for next-generation anti-inflammatory agents.

Another area of active research involves the compound's application in prodrug design. A recent patent (WO2023056123) describes its use as a prodrug moiety for delivering amine-containing therapeutics, such as antivirals and anticancer agents. The hydrolytic stability of the dioxol-2-one ring under physiological conditions allows for controlled release of the active drug, minimizing off-target effects and improving therapeutic efficacy.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic profile and scaling up its synthesis for industrial applications. Ongoing research aims to address these limitations through structural modifications and novel synthetic routes. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(aminomethyl)-5-methyl-2H-1,3-dioxol-2-one hydrochloride represents a promising candidate for drug development, with diverse applications in neurology, inflammation, and oncology. Its unique chemical properties and recent advancements in its utilization highlight its potential to address unmet medical needs. Future studies should focus on elucidating its mechanism of action and expanding its therapeutic scope.